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For researchers, scientists, and drug development professionals, understanding the physical

properties of an emulsion is critical for ensuring its stability and efficacy. Sorbitan monooleate
(also known as Span 80), a widely used lipophilic, non-ionic surfactant, is a key ingredient in

many water-in-oil (W/O) and oil-in-water (O/W) emulsion formulations. Dynamic Light

Scattering (DLS) is a powerful and non-invasive technique for characterizing the droplet size

distribution and stability of these emulsions. This guide provides a comparative analysis of

Sorbitan monooleate emulsions, a detailed experimental protocol for their characterization

using DLS, and a comparison with other common emulsifiers.

Performance Comparison of Emulsifiers using
Dynamic Light Scattering
The choice of emulsifier significantly impacts the physical characteristics of an emulsion, such

as droplet size, polydispersity index (PDI), and zeta potential. These parameters, in turn,

influence the emulsion's stability, bioavailability, and overall performance. The following table

summarizes DLS data for nanoemulsions stabilized with different emulsifiers, including a

combination of Tween 80 and Span 80, as well as other common emulsifiers like soybean

protein isolate (SPI), tea saponin (TS), and soy lecithin. This data provides a comparative

perspective on the performance of Sorbitan monooleate in a mixed surfactant system against

other single emulsifiers.
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Emulsifier
System

Concentrati
on (% w/w)

Average
Particle
Size (nm)

Polydispers
ity Index
(PDI)

Zeta
Potential
(mV)

Reference

Tween 80 &

Span 80

11 (26.2/73.8

ratio)
185.6 Not Reported -38.4 [1]

Tween 80 4 125.3 0.18 -35.2 [2]

Soybean

Protein

Isolate (SPI)

1 180.5 0.19 -40.1 [2]

Tea Saponin

(TS)
2 155.4 0.16 -55.3 [2]

Soy Lecithin 4 140.2 0.21 -45.6 [2]

Lecithin &

Span® 80
Not Specified < 160 Not Reported Not Reported [3]

Note: The data presented is compiled from different studies and the experimental conditions

may vary. Direct comparison should be made with caution.

Experimental Protocol: Preparation and DLS
Characterization of a Sorbitan Monooleate Emulsion
This protocol details the preparation of a simple oil-in-water (O/W) nanoemulsion using

Sorbitan monooleate (Span 80) and Polysorbate 80 (Tween 80) as the surfactant system,

followed by characterization using Dynamic Light Scattering.

Materials:
Sorbitan monooleate (Span 80)

Polysorbate 80 (Tween 80)

Oil phase (e.g., medium-chain triglycerides, mineral oil)
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Deionized water

Beakers

Magnetic stirrer and stir bar

Ultrasonic processor (probe sonicator or bath sonicator)

Disposable polystyrene cuvettes

Dynamic Light Scattering (DLS) instrument

Emulsion Preparation:
Prepare the Oil Phase: In a beaker, combine the desired amount of the oil phase with

Sorbitan monooleate (Span 80).

Prepare the Aqueous Phase: In a separate beaker, dissolve Polysorbate 80 (Tween 80) in

deionized water.

Initial Emulsification: While stirring the aqueous phase with a magnetic stirrer, slowly add the

oil phase dropwise. Continue stirring for 15-20 minutes to form a coarse pre-emulsion.

High-Energy Emulsification (Sonication): To reduce the droplet size and create a

nanoemulsion, subject the pre-emulsion to high-energy emulsification using an ultrasonic

processor. For a probe sonicator, immerse the probe into the emulsion and sonicate for a

specified time (e.g., 5-15 minutes) at a specific power setting (e.g., 100 W). Ensure the

temperature is controlled by using an ice bath to prevent overheating.[4]

Equilibration: Allow the nanoemulsion to equilibrate at room temperature for at least 30

minutes before characterization.

Dynamic Light Scattering (DLS) Measurement:
Instrument Setup: Turn on the DLS instrument and allow it to warm up and stabilize

according to the manufacturer's instructions.
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Sample Preparation: Dilute a small aliquot of the prepared nanoemulsion with deionized

water in a clean cuvette to a suitable concentration. The solution should be clear or slightly

hazy. Overly concentrated samples can lead to multiple scattering events and inaccurate

results.[5]

Measurement Parameters: Set the measurement parameters in the DLS software, including

the temperature (typically 25°C), scattering angle (e.g., 90° or 173°), and the refractive index

and viscosity of the dispersant (water).

Equilibration in Instrument: Place the cuvette in the DLS instrument's sample holder and

allow it to equilibrate for a few minutes to ensure a stable temperature.

Data Acquisition: Perform the DLS measurement. The instrument will measure the

fluctuations in scattered light intensity caused by the Brownian motion of the emulsion

droplets.

Data Analysis: The instrument's software will analyze the autocorrelation function of the

scattered light to determine the hydrodynamic diameter (particle size) and the polydispersity

index (PDI) of the emulsion droplets. For zeta potential measurements, a separate

electrophoretic light scattering (ELS) measurement is performed.

Experimental Workflow and Methodological
Relationships
The following diagram illustrates the key stages involved in the characterization of a Sorbitan
monooleate emulsion, from the initial preparation to the final data analysis and interpretation.
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Caption: Experimental workflow for emulsion preparation and DLS analysis.

Alternative and Complementary Characterization
Techniques
While DLS is a primary tool for determining droplet size and distribution, other techniques can

provide complementary information for a comprehensive characterization of Sorbitan
monooleate emulsions:

Microscopy: Techniques such as optical microscopy, transmission electron microscopy

(TEM), and scanning electron microscopy (SEM) allow for direct visualization of the emulsion

droplets, providing information on their morphology and size.
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Static Light Scattering (SLS): SLS can be used to determine the molecular weight of the

droplets and provides information about their shape and structure.

Small-Angle X-ray Scattering (SAXS): SAXS is a powerful technique for probing the internal

structure of the emulsion droplets and the arrangement of the surfactant molecules at the oil-

water interface.

Zeta Potential Analysis: As mentioned, this technique, often integrated into DLS instruments,

measures the surface charge of the droplets, which is a crucial indicator of emulsion stability.

Higher absolute zeta potential values (typically > ±30 mV) indicate greater electrostatic

repulsion between droplets, leading to a more stable emulsion.

Rheology: The measurement of an emulsion's viscosity and viscoelastic properties provides

insights into its texture, stability, and flow behavior. The combination of polysorbate 80 and

sorbitan monooleate can increase the viscosity of a preparation, contributing to a stable

emulsion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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